Cas no 941267-19-2 (5-{3-(dimethylamino)propylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-{3-(dimethylamino)propylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile
• CAS No: 941267-19-2
• MF: C₂₀H₂₇N₅O₃S
• MW: 417.525082826614
• CID: 5428862
• Update Time: 2025-05-20

5-{3-(dimethylamino)propylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[3-(dimethylamino)propylamino]-2-(4-piperidin-1-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• 5-{3-(dimethylamino)propylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C20H27N5O3S/c1-24(2)12-6-11-22-20-18(15-21)23-19(28-20)16-7-9-17(10-8-16)29(26,27)25-13-4-3-5-14-25/h7-10,22H,3-6,11-14H2,1-2H3
• InChI Key： IOEHUDAXMBWYLS-UHFFFAOYSA-N
• SMILES： O1C(NCCCN(C)C)=C(C#N)N=C1C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Additional information on 5-{3-(dimethylamino)propylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

5-{3-(Dimethylamino)propylamino}-2-[4-(piperidine-1-sulfonyl)phenyl]-1,3-oxazole-4-carbonitrile (CAS No. 941267-19-2)

The compound 5-{3-(dimethylamino)propylamino}-2-[4-(piperidine-1-sulfonyl)phenyl]-1,3-oxazole-4-carbonitrile, identified by the CAS registry number CAS No. 941267-19-2, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent studies.

The molecular structure of this compound is characterized by a central oxazole ring, which is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom. The oxazole ring is substituted at position 5 with a dimethylaminopropylamino group, which introduces significant steric bulk and potential for hydrogen bonding interactions. At position 2 of the oxazole ring, there is a phenyl group that is further substituted at the para position with a piperidine sulfonyl group. This substitution pattern not only enhances the molecule's stability but also contributes to its pharmacokinetic properties.

Recent research has focused on the biological activity of this compound, particularly its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The presence of the sulfonyl group in the molecule suggests that it may act as a competitive inhibitor by binding to the ATP-binding pocket of kinase enzymes.

In addition to its kinase inhibitory activity, this compound has shown promise in preclinical models for its ability to modulate other therapeutic targets. For instance, studies have demonstrated its potential as an antagonist of certain G-protein coupled receptors (GPCRs), which are involved in various physiological processes and are targets for numerous drugs.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including nucleophilic aromatic substitution and coupling reactions. The use of advanced synthetic techniques ensures high yields and purity, making it suitable for both academic research and preclinical testing.

From an SEO perspective, this compound's name and CAS number are highly specific keywords that can be optimized to improve visibility in scientific literature searches. Additionally, incorporating related terms such as "oxazole derivatives," "kinase inhibitors," and "sulfonyl-containing compounds" can enhance the discoverability of this compound in academic databases.

In conclusion, 5-{3-(dimethylamino)propylamino}-2-[4-(piperidine-1-sulfonyl)phenyl]-1,3-oxazole-4-carbonitrile (CAS No. 941267-19-2) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with emerging insights into its biological activity, positions it as a candidate for further investigation in drug development pipelines.